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Compound of Interest

Compound Name: 2,4-Dibromotoluene

Cat. No.: B1294801 Get Quote

Technical Guide: Safety and Handling of 2,4-
Dibromotoluene
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for 2,4-Dibromotoluene (CAS No: 31543-75-6). The information is compiled from Safety Data

Sheets (SDS), regulatory databases, and established experimental guidelines to ensure safe

laboratory practices.

Chemical Identification and Physical Properties
2,4-Dibromotoluene is a halogenated aromatic compound.[1] Its key physical and chemical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₇H₆Br₂ [2][3]

Molecular Weight 249.93 g/mol [2][3]

Appearance Liquid [2][4]

Color
Light orange to Yellow to

Green
[2]

Melting Point -10 °C / 14 °F [2][4]

Boiling Point 243 °C / 469.4 °F [2][4]

Density 1.85 g/cm³ [2]

Flash Point 109 °C [2]

Solubility

Insoluble in water. Soluble in

most organic solvents like

ethanol, ether, and benzene.

[5]

Hazard Identification and Classification
2,4-Dibromotoluene is classified as a hazardous substance.[4] The following table

summarizes its classification under the Globally Harmonized System (GHS).

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Warning[3][4]

Hazard Pictograms:
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alt text

Toxicological Data
Specific quantitative toxicological data for 2,4-Dibromotoluene, such as LD50 (median lethal

dose), is not readily available in published literature. However, data for a structurally similar

compound, 2,4-Dichlorotoluene, can be used for a preliminary assessment, a practice known

as read-across. It is crucial to handle 2,4-Dibromotoluene with the same or greater caution.

Test Species Route
Value (for 2,4-
Dichlorotoluen
e)

Reference

LD50 Rat Oral 2,400 mg/kg [6]

LD50 Mouse Oral 2,900 mg/kg [7]

LD50 Guinea Pig Oral 5,000 mg/kg [7]

Handling and Storage Precautions
Proper handling and storage are critical to minimize exposure risks.
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Aspect Precaution Reference

Engineering Controls

Use only outdoors or in a well-

ventilated area. Ensure that

eyewash stations and safety

showers are close to the

workstation location.

[4]

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, eye

protection (goggles), and face

protection.

[4]

Hygiene Measures

Wash face, hands, and any

exposed skin thoroughly after

handling. Do not eat, drink, or

smoke when using this

product. Remove and wash

contaminated clothing before

reuse.

[4][8]

Storage

Store in a well-ventilated

place. Keep container tightly

closed. Store locked up.

[4]

Emergency Procedures and First Aid
A clear workflow for emergency situations is essential. The following diagram outlines the initial

steps to be taken in case of exposure.
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Emergency Response Workflow for 2,4-Dibromotoluene Exposure

Exposure Event

Immediate Assessment

First Aid Actions

Medical Attention

Exposure Occurs

Identify Route of Exposure

Inhalation:
Remove to fresh air. Keep at rest.

 Inhalation 

Skin Contact:
Wash with plenty of soap and water. Remove contaminated clothing.

 Skin 

Eye Contact:
Rinse cautiously with water for several minutes. Remove contact lenses.

 Eye 

Ingestion:
Clean mouth with water. Drink plenty of water.

 Ingestion 

Seek Medical Advice/Attention
(if symptoms persist or if unwell)

Click to download full resolution via product page

Caption: Emergency first aid procedures for different exposure routes.

Detailed First-Aid Measures:[4]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.
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Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash before reuse.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards.

Experimental Protocols for Safety Assessment
The GHS classifications for 2,4-Dibromotoluene are based on standardized experimental

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD). Below are summaries of the relevant OECD guidelines.

Acute Dermal Irritation/Corrosion (based on OECD
Guideline 404)
This test determines the potential of a substance to cause reversible or irreversible skin

damage.[9]

Animal Model: Albino rabbit.

Procedure:

A small area (approx. 6 cm²) of the animal's skin is shaved.

0.5 mL (if liquid) or 0.5 g (if solid, moistened) of the test substance is applied to the shaved

area and covered with a gauze patch under a semi-occlusive dressing.

The exposure duration is 4 hours.

After exposure, the substance is removed.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.
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Scoring: The reactions are scored on a scale (e.g., 0 for no effect to 4 for severe

erythema/edema). The scores are used to calculate a Primary Irritation Index.

Acute Eye Irritation/Corrosion (based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause irritation or corrosion to the eye.[2][10]

Animal Model: Albino rabbit.

Procedure:

A single dose of the test substance (0.1 mL for liquids, 0.1 g for solids) is applied into the

conjunctival sac of one eye. The other eye serves as a control.

The use of topical anesthetics and systemic analgesics is recommended to minimize pain

and distress.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.

Observations are made for corneal opacity, iritis, conjunctival redness, and chemosis

(swelling).

Scoring: The ocular reactions are scored using a standardized system. The severity and

reversibility of the effects are assessed over an observation period of up to 21 days.

Acute Oral Toxicity - Fixed Dose Procedure (based on
OECD Guideline 420)
This method is used to assess the acute oral toxicity of a substance and allows for its

classification. It is designed to use fewer animals and avoid death as an endpoint.[5][8]

Animal Model: Typically rats (usually females).

Procedure:

A sighting study is performed with single animals to determine the appropriate starting

dose.
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In the main study, animals are dosed in a stepwise manner using fixed doses (e.g., 5, 50,

300, 2000 mg/kg).

The substance is administered orally by gavage.

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

Endpoint: The test allows for the identification of a dose that causes evident toxicity or

mortality, which is then used for GHS classification.

The following diagram illustrates the decision-making process in a typical chemical safety

assessment workflow.
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Chemical Hazard Assessment Workflow

Information Gathering

Tiered Testing Strategy

Hazard Classification & Risk Management

Review Existing Data
(Physical properties, SAR, in vitro)

Skin Irritation/Corrosion Test
(e.g., OECD 404)

Eye Irritation/Corrosion Test
(e.g., OECD 405)

Acute Toxicity Test
(e.g., OECD 420)

GHS Classification

Develop SDS & Labels

Establish Handling Procedures (SOPs)

Click to download full resolution via product page

Caption: A workflow for assessing and managing chemical hazards.
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Fire-Fighting and Accidental Release Measures
Suitable Extinguishing Media: Use carbon dioxide (CO₂), powder, or water spray. For major

fires, evacuate the area and fight the fire remotely due to the risk of explosion.[4]

Hazardous Combustion Products: Thermal decomposition can lead to the release of carbon

monoxide (CO), carbon dioxide (CO₂), and hydrogen bromide.[4]

Accidental Release: Ensure adequate ventilation and use personal protective equipment.

Soak up with inert absorbent material and keep in suitable, closed containers for disposal.[4]

This technical guide is intended to provide essential safety information for trained

professionals. Always refer to the specific Safety Data Sheet provided by the supplier and

follow all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,4-Dibromotoluene safety data sheet and handling
precautions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294801#2-4-dibromotoluene-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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